Cas no 448911-59-9 (4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide)

• Product Name: 4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide
• CAS No: 448911-59-9
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5234720
• Update Time: 2025-05-23

4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide
• Thiophene-3-ol, tetrahydro-4-(1-pyrrolidinyl)-, 1,1-dioxide

• Inchi： 1S/C8H15NO3S/c10-8-6-13(11,12)5-7(8)9-3-1-2-4-9/h7-8,10H,1-6H2
• InChI Key： AWVQGXRYOLGULJ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CC(N2CCCC2)C1O

Additional information on 4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide

4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide: A Comprehensive Overview

The compound 4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide, identified by the CAS number CAS No. 448911-59-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its complex structure, combining elements of pyrrolidine and thiophene moieties with a dioxide functional group.

Recent studies have highlighted the importance of thiophene derivatives in material science, particularly in the development of advanced materials such as conductive polymers and semiconductors. The presence of the pyrrolidine ring in this compound adds further complexity to its structure, potentially enhancing its electronic properties. Researchers have explored the synthesis of similar compounds through various methods, including oxidative coupling and cyclization reactions, which could pave the way for more efficient production processes.

The structural integrity of 4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide is influenced by the interplay between its sulfur-containing thiophene ring and the nitrogen-containing pyrrolidine group. This balance contributes to its stability under various chemical conditions, making it a promising candidate for use in high-performance materials. Additionally, the dioxide functional group introduces hydrophilic properties, which could be advantageous in applications requiring controlled surface interactions.

In terms of synthesis, recent advancements have focused on optimizing reaction conditions to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations are critical for scaling up production to meet industrial demands.

Applications of this compound are diverse and span across multiple sectors. In the pharmaceutical industry, thiophene derivatives are often explored for their potential as drug candidates due to their bioavailability and pharmacokinetic properties. The incorporation of a pyrrolidine group may further enhance these characteristics, making it a valuable molecule for drug discovery programs.

Moreover, in the field of electronics, thiophene-based materials have shown promise in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The unique electronic configuration of 4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide could potentially improve device performance by enhancing charge transport properties.

Environmental considerations have also come into play with recent research focusing on the biodegradation and eco-friendly synthesis of such compounds. As industries move toward sustainable practices, understanding the environmental impact of CAS No. 448911-59-9 becomes increasingly important.

In conclusion, 4-(1-pyrrolidinyl)tetrahydro-3-thiophenol 1,1-dioxide stands out as a versatile compound with vast potential across multiple disciplines. Its unique structure and functional groups make it a subject of ongoing research interest. As new findings emerge, this compound is likely to play an even more significant role in advancing technological and medical innovations.